N-(2,3-dimethylphenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]acetamide
• InChI: InChI=1S/C22H28N2O4S/c1-16-7-6-9-21(17(16)2)23-22(25)15-18-8-4-5-14-24(18)29(26,27)20-12-10-19(28-3)11-13-20/h6-7,9-13,18H,4-5,8,14-15H2,1-3H3,(H,23,25)
• InChI Key: JHTLIPVHVGEUBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)OC)C
• Molecular Formula: C22H28N2O4S
• Molecular Weight: 416.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide, also known as DMPPA, is a chemical compound that has been extensively studied for its potential use in scientific research. DMPPA is a piperidine derivative and belongs to the class of sulfonyl-containing compounds.

Scientific Research Applications

Antibacterial, Antifungal, and Anthelmintic Activity

• Research on benzyl and sulfonyl derivatives of similar compounds has shown significant biological activities. These compounds have been screened for antibacterial, antifungal, and anthelmintic activities, with some demonstrating promising results. Molecular docking studies suggest that active compounds exhibit binding poses similar to standards, correlating well with observed in vitro data for the active compounds. Additionally, certain compounds within this family have potential applications in detecting hidden fingerprints, indicating their versatility beyond biomedical applications (Khan et al., 2019).

Analgesic Properties

• A distinct compound, KR-25003, a capsaicinoid with structural similarities, was found to possess potent analgesic properties. The crystal structure analysis revealed unique conformations compared to other capsaicinoids, providing insights into its mechanism of action and potential therapeutic applications (Park et al., 1995).

Enzyme Inhibitory Activities

• Synthesis of triazole analogues, including compounds similar to N-(2,3-dimethylphenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide, demonstrated inhibition potential against key enzymes like bovine carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. These findings suggest potential therapeutic applications in managing conditions related to enzyme dysregulation (Virk et al., 2018).

Histamine H3 Receptor Affinity

• Research involving (3-phenoxypropyl)piperidine derivatives coupled to fluorescent moieties investigated these compounds as novel histamine H3 receptor ligands. Some compounds displayed high affinity for the histamine H3 receptor, suggesting their utility in understanding the receptor's binding site and potential therapeutic applications (Amon et al., 2007).

Antibacterial Potentials

• Another study focused on synthesizing acetamide derivatives with azinane and 1,3,4-oxadiazole heterocyclic cores to evaluate their antibacterial potentials. This research highlights the ongoing efforts to discover new antibacterial agents amidst rising antibiotic resistance, indicating the relevance of such compounds in developing new therapeutic strategies (Iqbal et al., 2017).